Cas no 303144-46-9 (N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE)

• Product Name: N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE
• CAS No: 303144-46-9
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• MDL: MFCD00664476
• CID: 5155718
• Update Time: 2026-03-04

N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-en-1-yl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide
• N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE
• N-allyl-1-(pyrimidin-2-yl)piperidine-4-carboxamide

• MDL： MFCD00664476
• Inchi： 1S/C13H18N4O/c1-2-6-14-12(18)11-4-9-17(10-5-11)13-15-7-3-8-16-13/h2-3,7-8,11H,1,4-6,9-10H2,(H,14,18)
• InChI Key： IJCJATDTPVANCR-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)CCC(C(NCC=C)=O)CC1

Additional information on N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE

Comprehensive Overview of N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE (CAS No. 303144-46-9)

N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE, with the CAS number 303144-46-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The unique structural features of this molecule, including the allyl group and pyrimidine ring, contribute to its distinct chemical properties and reactivity.

In recent years, the scientific community has shown growing interest in N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE due to its potential role as a building block for novel therapeutic agents. Researchers are particularly intrigued by its molecular framework, which combines a piperidine carboxamide core with a pyrimidine substituent. This combination creates opportunities for diverse chemical modifications, making it a valuable scaffold in medicinal chemistry. The compound's CAS 303144-46-9 identifier serves as a crucial reference point for researchers investigating its properties and applications.

The synthesis of N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE typically involves multi-step organic reactions, with careful attention to the introduction of the allyl group and the pyrimidine moiety. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound. These methods ensure the high purity required for research applications, particularly in studies exploring structure-activity relationships.

From a pharmacological perspective, the piperidine-pyrimidine hybrid structure of this compound has shown promise in various biological assays. While specific therapeutic applications are still under investigation, similar compounds have demonstrated activity in neurological and metabolic pathways. The presence of both hydrogen bond acceptors and donors in its molecular structure makes N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE particularly interesting for targeting protein-protein interactions.

In the context of current research trends, CAS 303144-46-9 aligns with several hot topics in drug discovery, including the development of small molecule modulators and fragment-based drug design. The compound's moderate molecular weight and balanced lipophilicity make it suitable for lead optimization processes. Moreover, its structural features are compatible with modern high-throughput screening platforms, facilitating its evaluation in diverse biological assays.

The stability and solubility profile of N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE have been subjects of particular interest among formulation scientists. Understanding these physicochemical properties is crucial for developing suitable delivery systems should the compound progress to preclinical studies. Recent advances in computational chemistry have enabled more accurate predictions of its behavior in biological systems, reducing the time and cost associated with empirical testing.

From a commercial perspective, the demand for high-quality N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE has been steadily increasing among research institutions and pharmaceutical companies. Suppliers typically provide this compound with comprehensive analytical data, including HPLC chromatograms and spectroscopic characterization, to ensure research reproducibility. The CAS number 303144-46-9 serves as an essential identifier for procurement and regulatory compliance purposes.

Looking ahead, the future research directions for N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE may include exploration of its potential in targeted therapies and combination treatments. The compound's versatility as a chemical building block positions it well for structure-activity relationship studies across multiple therapeutic areas. As the field of precision medicine continues to evolve, molecules with such adaptable frameworks are likely to play increasingly important roles in drug development pipelines.

In conclusion, N-ALLYL-1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE (CAS 303144-46-9) represents an important compound in contemporary medicinal chemistry research. Its unique structural features, combined with the growing understanding of piperidine-based therapeutics, make it a valuable subject for ongoing scientific investigation. As research methodologies continue to advance, this compound may contribute to the development of innovative therapeutic solutions addressing unmet medical needs.